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Compound of Interest

Compound Name: Antimony-122

Cat. No.: B1232281

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the radionuclide Antimony-122 (122Sh). It covers its
fundamental properties, production, purification, and potential applications, with a focus on
providing actionable data and methodologies.

Synonyms and Identifiers

Antimony-122 is known by several names and identifiers across various chemical and nuclear
databases. A comprehensive list is provided in Table 1 to facilitate cross-referencing.

Table 1: Synonyms and Identifiers for Antimony-122
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Identifier Type Identifier
IUPAC Name antimony-122[1]
CAS Registry Number 14374-79-9[1]
Molecular Formula Sh[1]

Antimony-122, 122Sb radioisotope, Sh-122

MeSH Entry Terms o
radioisotope[1]

] ] Antimony, isotope of mass 122, Antimory-122,
Depositor-Supplied Synonyms

AC103S1U[2]
PubChem CID 6335836[1]
InChl INChI=1S/Sb/i1+0[1]
InChiKey WATWJIUSRGPENY-IGMARMGPSA-N[1]
SMILES [122Sb][1]

Quantitative Data

The nuclear and physical properties of Antimony-122 are crucial for its application in research.
Table 2 summarizes the key quantitative data for this radionuclide.

Table 2: Nuclear and Physical Properties of Antimony-122
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Property Value

Half-life 2.7238 days[3]

3~ decay (97.59%), Electron Capture (EC)

Decay Modes
(2.41%)[3]

Daughter Isotopes 122Te (via ™), 122Sn (via EC)[3]
Atomic Mass 121.9051754 u[4]

Spin 2-[4]

Beta Decay Energy (B™) 1.9791 MeV][3]

Electron Capture Decay Energy 1.606 MeV|[3]

Specific Activity 1.466 x 10 Bg/g[3]

Experimental Protocols
Production of Antimony-122

Antimony-122 can be produced through several nuclear reactions, primarily involving the
bombardment of tin or antimony targets.

3.1.1. Proton Bombardment of Tin Target

The most common method for producing Antimony-122 is the proton bombardment of a
natural or enriched tin target. The primary nuclear reaction is *22Sn(p,n)*?2Sh.

o Target Preparation: Natural tin foils (e.g., 3.0 cm diameter, 0.127 mm thick) are used as the
target material.[1]

e Irradiation: The tin target is irradiated with protons. Typical beam energies range from 12.8
MeV to 16 MeV with a current of 5 pA for approximately 1 hour.[1] The target should be
adequately cooled during irradiation to prevent melting.[1]

» Post-Irradiation: After irradiation, the target is allowed to cool for a period (e.g., >28 hours) to
allow short-lived radioisotopes to decay.[1]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://epd.yerphi.am/Krmar-2023.pdf
https://epd.yerphi.am/Krmar-2023.pdf
https://epd.yerphi.am/Krmar-2023.pdf
https://isotope.yerphi.am/articles/Kerobyanetal.-ARI-2024.pdf
https://isotope.yerphi.am/articles/Kerobyanetal.-ARI-2024.pdf
https://epd.yerphi.am/Krmar-2023.pdf
https://epd.yerphi.am/Krmar-2023.pdf
https://epd.yerphi.am/Krmar-2023.pdf
https://www.benchchem.com/product/b1232281?utm_src=pdf-body
https://www.benchchem.com/product/b1232281?utm_src=pdf-body
https://www.benchchem.com/product/b1232281?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11460319/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.1.2. Photonuclear Reaction on Natural Antimony

Antimony-122 can also be produced via photonuclear reactions on a natural antimony target,
which consists of 121Sh (57.36%) and 123Sb (42.64%).[4] The relevant reaction is the capture of
neutrons produced from bremsstrahlung radiation.[3]

» Target: A natural antimony target is used.

« Irradiation: The target is irradiated in a high-energy bremsstrahlung beam (e.g., 60 MeV).[4]
Neutrons produced during this process are captured by the antimony nuclei, leading to the
formation of 122Sh and 124Sh.[3]

Purification of Antimony-122

After production, Antimony-122 needs to be chemically separated from the bulk target material
and other radioisotopic impurities.

3.2.1. Liquid-Liquid Extraction
This method is effective for separating radioantimony from a tin target.[1]

» Dissolution: Dissolve the irradiated tin foil in 12 M hydrochloric acid (HCI). This is typically
done overnight at room temperature in a covered borosilicate glass tube.[1]

e Oxidation: Add 30% hydrogen peroxide (H202) to the target solution to oxidize Sb(lll) to
Sb(V) and Sn(ll) to Sn(IV). Allow the solution to sit for approximately 30 minutes.[1] This step
is crucial for the selective extraction of antimony.[1]

» Extraction: Add dibutyl ether to the aqueous solution and vortex for about 10 minutes. The
[122Sb]Sb(V) will be selectively extracted into the organic phase.[1]

o Back-Extraction: To transfer the radioantimony back to an aqueous phase suitable for
radiolabeling, back-extract the organic phase with a 0.1 M sodium citrate solution at pH 5.5.

[1]

3.2.2. Anion Exchange Chromatography
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Anion exchange chromatography can be used to separate antimony from tellurium and other
elements.

e Column Preparation: Use a strong anion exchange resin (e.g., Dowex 1x8).

o Sample Loading: The irradiated target is dissolved in concentrated HCI. Under these
conditions, antimony forms anionic chloro-complexes.

» Elution: The separation of different elements can be achieved by varying the concentration of
HCI in the eluent. Tellurium can be eluted while antimony remains adsorbed on the resin.
Antimony can then be eluted with a different eluent.

Mandatory Visualizations
Decay Scheme of Antimony-122

The following diagram illustrates the decay pathways of Antimony-122.

122Te (Stable)

EC (2.41%)

1225n (Stable)

Click to download full resolution via product page

Caption: Decay scheme of Antimony-122 showing its two decay modes.

Experimental Workflow for Antimony-122 Production
and Purification

This diagram outlines the general workflow from target irradiation to the purified radionuclide.
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Caption: General workflow for the production and purification of Antimony-122.
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Hypothetical Radiotracer Study Workflow

This diagram illustrates a conceptual workflow for using Antimony-122 as a radiotracer in a

biological system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Production and Radiochemistry of Antimony-120m: Efforts Toward Auger Electron Therapy
with 119Sb - PMC [pmc.ncbi.nim.nih.gov]

2. labpartnering.org [labpartnering.org]

3. epd.yerphi.am [epd.yerphi.am]

4. isotope.yerphi.am [isotope.yerphi.am]

To cite this document: BenchChem. [Antimony-122: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1232281#synonyms-and-identifiers-for-antimony-
122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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